Cas no 2171318-00-4 (3-amino-N-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide)

3-Amino-N-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide is a specialized pyrazole derivative with notable applications in medicinal chemistry and pharmaceutical research. Its structure features a trifluoroethyl group and a carboxamide moiety, enhancing its potential as a versatile intermediate in drug discovery. The presence of the amino group at the 3-position allows for further functionalization, making it valuable for synthesizing biologically active compounds. The trifluoroethyl substituent contributes to improved metabolic stability and lipophilicity, which are advantageous in optimizing pharmacokinetic properties. This compound is particularly useful in the development of kinase inhibitors and other therapeutic agents targeting enzyme modulation. Its well-defined synthetic route ensures high purity and reproducibility for research applications.

3-amino-N-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide structure

2171318-00-4 structure

Product Name:3-amino-N-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide

CAS No:2171318-00-4

MF:C₇H₉F₃N₄O

MW:222.167771100998

CID:5213280

Update Time:2025-05-19

3-amino-N-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- 3-amino-N-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide
- 1H-Pyrazole-4-carboxamide, 3-amino-N-methyl-1-(2,2,2-trifluoroethyl)-
- Inchi： 1S/C7H9F3N4O/c1-12-6(15)4-2-14(13-5(4)11)3-7(8,9)10/h2H,3H2,1H3,(H2,11,13)(H,12,15)
- InChI Key： UXTHBAAJEVZXPU-UHFFFAOYSA-N
- SMILES： N1(CC(F)(F)F)C=C(C(NC)=O)C(N)=N1

3-amino-N-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB555344-100 mg	3-Amino-N-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide; .	2171318-00-4	100MG	€393.30	2022-03-01
abcr	AB555344-250 mg	3-Amino-N-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide; .	2171318-00-4	250MG	€528.40	2022-03-01
abcr	AB555344-500 mg	3-Amino-N-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide; .	2171318-00-4	500MG	€688.90	2022-03-01
abcr	AB555344-1 g	3-Amino-N-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide; .	2171318-00-4	1g	€935.40	2022-03-01

3-amino-N-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
4. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
5. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

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Additional information on 3-amino-N-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide

3-Amino-N-Methyl-1-(2,2,2-Trifluoroethyl)-1H-Pyrazole-4-Carboxamide: A Comprehensive Overview

The compound 3-amino-N-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide (CAS No. 2171318-00-4) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyrazole derivatives, which are known for their unique electronic properties and versatile applications. The structure of this molecule includes a pyrazole ring system substituted with an amino group at position 3, a methyl group attached to the nitrogen atom at position 4, and a trifluoroethyl group at position 1. These substituents contribute to its distinct chemical reactivity and physical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving carefully designed intermediates. The synthesis process typically involves the formation of the pyrazole ring followed by functionalization at specific positions to introduce the desired substituents. The use of advanced catalytic systems and precise reaction conditions has significantly improved the yield and purity of this compound, making it more accessible for research and industrial applications.

The pyrazole ring system is a key structural feature of this compound, contributing to its aromaticity and stability. Pyrazoles are widely studied due to their ability to act as ligands in coordination chemistry and their role in various biological activities. The substitution pattern of this compound further enhances its functional diversity. For instance, the trifluoroethyl group introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and its reactivity in chemical transformations.

One of the most promising applications of 3-amino-N-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide lies in its potential as a precursor for advanced materials. Researchers have explored its use in the development of novel polymers and organic semiconductors. The presence of electron-withdrawing groups like the trifluoroethyl moiety can enhance the electronic conductivity of materials derived from this compound, making them suitable for applications in flexible electronics and optoelectronic devices.

In addition to materials science, this compound has shown potential in pharmaceutical research. Its structure resembles certain bioactive molecules, suggesting that it could serve as a lead compound for drug discovery. Recent studies have focused on its ability to interact with specific biological targets, such as enzymes and receptors, which could pave the way for its use in therapeutic agents targeting various diseases.

The synthesis and characterization of 3-amino-N-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide have been extensively documented in recent scientific literature. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been employed to confirm its structure and purity. These studies have provided valuable insights into its molecular geometry and electronic properties.

Moreover, computational chemistry has played a pivotal role in understanding the behavior of this compound at the molecular level. Density functional theory (DFT) calculations have been used to study its electronic structure, reactivity trends, and potential interactions with other molecules. These computational studies have complemented experimental findings and provided a deeper understanding of its chemical properties.

In conclusion, 3-amino-N-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole-4-carboxamide is a versatile compound with significant potential across multiple disciplines. Its unique structure enables it to serve as a building block for advanced materials and pharmaceutical agents. Ongoing research continues to uncover new applications and improve synthetic methodologies for this compound, ensuring its relevance in future scientific endeavors.